Cas no 328918-94-1 (2-(3-Bromophenyl)-4-(chloromethyl)-5-methyl-1,3-oxazole)

2-(3-Bromophenyl)-4-(chloromethyl)-5-methyl-1,3-oxazole structure
328918-94-1 structure
Product Name:2-(3-Bromophenyl)-4-(chloromethyl)-5-methyl-1,3-oxazole
CAS No:328918-94-1
MF:C11H9BrClNO
MW:286.55226111412
CID:1072841
PubChem ID:4087903
Update Time:2025-04-20

2-(3-Bromophenyl)-4-(chloromethyl)-5-methyl-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

    • 2-(3-Bromophenyl)-4-(chloromethyl)-5-methyl-1,3-oxazole
    • 2-(3-bromophenyl)-4-(chloromethyl)-5-methyloxazole
    • 270784_ALDRICH
    • 4-(chloromethyl)-1-benzenecarbonyl chloride
    • 4-(chloromethyl)-2-(3-bromophenyl)-5-methyl-1,3-oxazole
    • 4-(chloromethyl)-benzoyl chloride
    • 4-chloromethylbenzoyl chloride
    • 4-chloromethyl-benzoyl chloride
    • AC1L2DFH
    • AC1Q3U1D
    • AC1Q3U8M
    • NSC508741
    • p-chloromethylbenzoyl chloride
    • p-chloromethyl-benzoyl chloride
    • SBB067919
    • RWJANIVLWJJYFC-UHFFFAOYSA-N
    • EU-0096500
    • AKOS015997825
    • DB-163046
    • ALBB-021435
    • Oxazole, 2-(3-bromophenyl)-4-(chloromethyl)-5-methyl-
    • 328918-94-1
    • SCHEMBL5103142
    • MDL: MFCD09835599
    • Inchi: 1S/C11H9BrClNO/c1-7-10(6-13)14-11(15-7)8-3-2-4-9(12)5-8/h2-5H,6H2,1H3
    • InChI Key: RWJANIVLWJJYFC-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)C1=NC(CCl)=C(C)O1

Computed Properties

  • Exact Mass: 284.95567
  • Monoisotopic Mass: 284.956
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.03
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